5,7-Dinitro-4-fluoro indole

• CAS No.: 1427503-25-0
• Molecular Formula: C8H4FN3O4
• Molecular Weight: 225.13 g/mol
• IUPAC Name: 4-fluoro-5,7-dinitro-1H-indole
• InChI: InChI=1S/C8H4FN3O4/c9-7-4-1-2-10-8(4)6(12(15)16)3-5(7)11(13)14/h1-3,10H
• InChI Key: CZPSNMOXTOXHBW-UHFFFAOYSA-N
• SMILES: C1=CNC2=C1C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])F

Description

5,7-Dinitro-4-fluoro indole is a useful research compound. Its molecular formula is C8H4FN3O4 and its molecular weight is 225.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,7-Dinitro-4-fluoro indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,7-Dinitro-4-fluoro indole including the price, delivery time, and more detailed information at info@benchchem.com.

Q & A

Q. What are the key synthetic methodologies for 5,7-Dinitro-4-fluoro indole, and how do substituents influence regioselectivity?

The synthesis of 5,7-Dinitro-4-fluoro indole typically involves modifying the Fischer indole synthesis, where a phenylhydrazine derivative reacts with a ketone or aldehyde under acidic conditions to form the indole core . Regioselectivity is governed by electron-withdrawing groups (e.g., nitro and fluorine): nitro groups at the 5 and 7 positions deactivate the ring, directing electrophiles to meta/para positions, while fluorine's inductive effects further modulate reactivity . For example, trifluoroindole systems (e.g., 4,5,6-trifluoroindole) demonstrate how fluorine substitution shields protons and alters electronic density, which can be extrapolated to 4-fluoro substitution in this compound .

Q. Which spectroscopic techniques are critical for characterizing 5,7-Dinitro-4-fluoro indole?

Key techniques include:

• FT-IR : Identifies functional groups (e.g., nitro stretching vibrations ~1,520–1,370 cm⁻¹, C-F bonds ~1,100–1,000 cm⁻¹) .
• ¹H/¹³C NMR : Fluorine substituents cause splitting patterns (e.g., 4-fluoro induces distinct coupling in adjacent protons). Nitro groups deshield nearby carbons, shifting signals downfield .
• Elemental Analysis : Validates purity and stoichiometry, particularly for nitro and fluorine content .

Q. How does the electronic structure of 5,7-Dinitro-4-fluoro indole affect its reactivity in electrophilic aromatic substitution (EAS)?

Nitro groups are strongly electron-withdrawing, directing EAS to the 4- and 6-positions (meta to nitro), while fluorine, being weakly deactivating, exerts an ortho/para-directing effect. Computational studies (e.g., density functional theory) can map electrostatic potential surfaces to predict reactive sites . Experimental data on similar compounds (e.g., 5-fluoroindole derivatives) show regioselectivity ratios (e.g., 85:15 for 5- vs. 7-position substitution), influenced by solvent and catalyst choice .

Advanced Research Questions

Q. What mechanistic insights explain the bioactivity of 5,7-Dinitro-4-fluoro indole in cancer or inflammation studies?

Indole derivatives often act via apoptosis induction (e.g., histone deacetylase inhibition) or anti-inflammatory pathways (e.g., TNF-α interaction) . The nitro groups may facilitate DNA intercalation or redox cycling, while fluorine enhances metabolic stability and membrane permeability. Molecular docking studies can model interactions with targets like topoisomerases or kinases, guided by structure-activity relationships (SAR) .

Q. How can computational methods resolve contradictions in reported reactivity data?

Discrepancies in regioselectivity (e.g., conflicting EAS outcomes) may arise from solvent polarity, temperature, or competing mechanisms. Energy decomposition analysis (EDA) and frontier molecular orbital (FMO) theory can dissect electronic vs. steric contributions . For example, ΔE_orb values from EDA quantify orbital interactions, clarifying why certain conditions favor 5- over 7-substitution .

Q. What strategies optimize the synthesis of 5,7-Dinitro-4-fluoro indole for scalability and reproducibility?

• Stepwise Functionalization : Introduce fluorine early via halogenation (e.g., Balz-Schiemann reaction) to avoid side reactions during nitration .
• Catalytic Systems : Use Lewis acids (e.g., FeCl₃) to enhance nitration efficiency .
• Purification : Column chromatography or recrystallization in polar aprotic solvents (e.g., DMSO) improves yield .

Methodological Framework for Addressing Data Contradictions

Issue	Analysis Approach	References
Conflicting regioselectivity	Compare ΔEint (interaction energy) and ΔEorb (orbital contributions) across reaction conditions
Bioactivity variability	SAR studies with nitro/fluoro analogs; molecular dynamics simulations of target binding
Spectral anomalies	Cross-validate with isotopic labeling (e.g., ¹⁵N/¹⁹F) and 2D NMR (COSY, HSQC)

Key Research Gaps and Future Directions

• Synthetic Challenges : Develop mild nitration protocols to prevent ring degradation.
• Biological Targets : Screen against understudied pathways (e.g., AhR signaling in inflammation ).
• Computational Tools : Integrate machine learning for predicting substituent effects on reactivity .